1-(4-Benzoylpiperazin-1-yl)prop-2-en-1-one
Description
1-(4-Benzoylpiperazin-1-yl)prop-2-en-1-one, also known as BPPOP, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. BPPOP is a piperazine derivative that has been found to exhibit various biochemical and physiological effects, making it a promising candidate for further investigation.
Scientific Research Applications
Medicinal Chemistry and Drug Development
1-(4-Benzoylpiperazin-1-yl)prop-2-en-1-one has been investigated for its potential as a drug candidate. Researchers have synthesized derivatives and evaluated their pharmacological properties. These studies explore its interactions with biological targets, such as enzymes and receptors, aiming to develop novel therapeutic agents .
Antitumor Activity
The compound’s structure suggests potential antitumor properties. Researchers have examined its effects on cancer cell lines, assessing cytotoxicity and apoptosis induction. Further studies are needed to elucidate its mechanism of action and optimize its efficacy .
Antifungal Properties
In vitro assays have demonstrated that 1-(4-Benzoylpiperazin-1-yl)prop-2-en-1-one exhibits antifungal activity against organisms like Candida albicans, Fusarium oxysporum, Drechslera halodes, and Colletotrichum falcatum. These findings highlight its potential as an antifungal agent .
Acetylcholinesterase Inhibition
Researchers have designed and synthesized related compounds as acetylcholinesterase inhibitors (AChEIs). These inhibitors play a crucial role in treating neurodegenerative diseases like Alzheimer’s. Although more studies are needed, this avenue shows promise for drug development .
Molecular Modeling and Docking Studies
Computational approaches, such as molecular docking, have been employed to understand the interactions between 1-(4-Benzoylpiperazin-1-yl)prop-2-en-1-one and its target proteins. These studies provide insights into binding modes and potential binding sites, aiding drug design .
Structure-Activity Relationship (SAR) Studies
Researchers have explored the SAR of this compound by synthesizing analogs with varying substituents. By correlating structural modifications with biological activities, they aim to identify key functional groups for enhancing potency and selectivity .
properties
IUPAC Name |
1-(4-benzoylpiperazin-1-yl)prop-2-en-1-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16N2O2/c1-2-13(17)15-8-10-16(11-9-15)14(18)12-6-4-3-5-7-12/h2-7H,1,8-11H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PFMUTPLXMBMYNR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CC(=O)N1CCN(CC1)C(=O)C2=CC=CC=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
244.29 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-Benzoylpiperazin-1-yl)prop-2-en-1-one | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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